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Compound of Interest

Compound Name: Midesteine

Cat. No.: B1676579

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two key elastase inhibitors, Midesteine
(also known as MR-889) and ZD-0892. Neutrophil elastase is a serine protease implicated in
the pathology of various inflammatory diseases, including chronic obstructive pulmonary
disease (COPD). The inhibition of this enzyme is a significant therapeutic target. This
document outlines the performance, mechanisms of action, and supporting experimental data
for both compounds.

Quantitative Performance Comparison

The inhibitory potential of Midesteine and ZD-0892 against human neutrophil elastase (HNE)
has been quantified in various studies. A lower inhibition constant (Ki) indicates a higher
potency of the inhibitor.

. Inhibition Compound Development
Inhibitor Target Enzyme ]
Constant (Ki) Class Status
Human
Midesteine (MR- ) Cyclic thiolic ) )
Neutrophil 1.38 uM[1] Discontinued|[2]
889) compound
Elastase
Human Phase I Clinical
ZD-0892 Neutrophil 6.7 nM[3][4] Pyrrole derivative  Trials (for COPD
Elastase and PVD)[5]
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As the data indicates, ZD-0892 is a significantly more potent inhibitor of human neutrophil
elastase than Midesteine, with a Ki value in the nanomolar range compared to Midesteine's
micromolar value.

Mechanism of Action

Midesteine and ZD-0892 inhibit neutrophil elastase through distinct mechanisms. Midesteine
is a reversible, slow-binding, competitive inhibitor.[1] Upon interaction with elastase, it is
thought to generate new free thiol groups.[6] It is classified as an acyl-enzyme inhibitor.[2]

In contrast, ZD-0892 is a selective and potent inhibitor of neutrophil elastase.[3][4][7] It is
categorized as a transition-state inhibitor.[2]
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Inhibitor Mechanism of Action
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Elastase Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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